molecular formula C9H11NO3 B8625172 Methyl 2-(cyanomethyl)-5-oxocyclopentane-1-carboxylate CAS No. 64589-59-9

Methyl 2-(cyanomethyl)-5-oxocyclopentane-1-carboxylate

Cat. No.: B8625172
CAS No.: 64589-59-9
M. Wt: 181.19 g/mol
InChI Key: MBQSQYKBNBGVSE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-(cyanomethyl)-5-oxocyclopentane-1-carboxylate is a useful research compound. Its molecular formula is C9H11NO3 and its molecular weight is 181.19 g/mol. The purity is usually 95%.
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Properties

CAS No.

64589-59-9

Molecular Formula

C9H11NO3

Molecular Weight

181.19 g/mol

IUPAC Name

methyl 2-(cyanomethyl)-5-oxocyclopentane-1-carboxylate

InChI

InChI=1S/C9H11NO3/c1-13-9(12)8-6(4-5-10)2-3-7(8)11/h6,8H,2-4H2,1H3

InChI Key

MBQSQYKBNBGVSE-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1C(CCC1=O)CC#N

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

In argon atmosphere, potassium cyanide (260 mg, 4 mmol) and 2-oxo-bicyclo [3.1.0] hexane-1-carboxylic acid methyl ester (462 mg, 3 mmol) were added to hexamethylphosphoric triamide (3 ml). The mixture was stirred at the room temperature for 24 hours and was treated in accordance with the process of Preparation 4 to obtain 300 mg of 5-cyanomethyl-2-oxo-cyclopentanecarboxylic acid methyl ester. Yield: 55%.
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260 mg
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462 mg
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3 mL
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Synthesis routes and methods III

Procedure details

In argon atmosphere, sodium cyanide (200 mg, 4 mmol) and 2-oxo-bicyclo [3.1.0] hexane-1-carboxylic acid methyl ester (462 mg, 3 mmol) were added to dimethyl sulfoxide (2ml). The mixture was stirred at the room temperature for one night and was treated in accordance with the process of Preparation 4 to obtain 328 mg of 5-cyanomethyl-2-oxo-cyclopentanecarboxylic acid methyl ester. Yield: 60%.
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200 mg
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462 mg
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2 mL
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Synthesis routes and methods IV

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